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Compound of Interest

Compound Name: Antimony hydroxide

Cat. No.: B1258205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

antimony hydroxide (Sb(OH)₃). Due to the limited availability of a dedicated, extensive Safety

Data Sheet (SDS) for antimony hydroxide, this document synthesizes available data for

antimony and its compounds, with a focus on antimony trioxide (Sb₂O₃), a closely related and

well-studied substance. This guide is intended to inform researchers, scientists, and drug

development professionals about the potential hazards, handling procedures, and toxicological

profile of antimony hydroxide.

Chemical and Physical Properties
Antimony hydroxide is an inorganic compound with the chemical formula Sb(OH)₃. It exists

as a white solid and is generally considered to be unstable, readily dehydrating to form

antimony trioxide (Sb₂O₃)[1]. In aqueous solutions, it exists as the neutral molecule Sb(OH)₃

and is the stable form of Sb(III) hydroxide under most pH conditions[2]. It exhibits amphoteric

behavior, meaning it can react as both an acid and a base[2].

Table 1: Physical and Chemical Properties of Antimony Hydroxide
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Property Value Reference

Chemical Formula H₃O₃Sb [2][3]

Molecular Weight 172.78 g/mol [2][3]

CAS Number 39349-74-1 [1][2][3]

Appearance White solid [2]

Solubility in Water Generally insoluble [4]

Hydrogen Bond Donor Count 3 [2][3]

Hydrogen Bond Acceptor

Count
3 [2][3]

Toxicological Information
The toxicity of antimony and its compounds is dependent on several factors including the dose,

duration, and route of exposure[5][6]. Trivalent antimony compounds, such as antimony
hydroxide, are generally considered to be more toxic than pentavalent compounds[7].

Acute Toxicity
Acute exposure to antimony compounds can cause irritation to the skin, eyes, and respiratory

tract[8][9][10]. Ingestion may lead to gastrointestinal distress, including nausea, vomiting,

abdominal pain, and diarrhea[6][8][10][11]. While specific LD50 and LC50 values for antimony
hydroxide are not readily available, antimony and its compounds are considered to have high

acute toxicity based on short-term oral tests in animals[9][12].

Chronic Toxicity
Long-term exposure to antimony compounds, primarily through inhalation, can lead to more

severe health effects. These include pneumoconiosis (a lung disease caused by dust

inhalation), chronic bronchitis, and emphysema[9][13][14]. Cardiovascular effects, such as

altered electrocardiograms and increased blood pressure, have also been reported in workers

exposed to antimony compounds[14][15].

Carcinogenicity
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Antimony trioxide is listed as "possibly carcinogenic to humans" (Group 2B) by the International

Agency for Research on Cancer (IARC) and is reasonably anticipated to be a human

carcinogen by the U.S. Department of Health and Human Services[7][11][13]. Animal studies

have shown that inhalation of antimony trioxide can lead to lung tumors in rats[1][9][13].

Genotoxicity
The genotoxicity of antimony compounds has produced mixed results in studies. While they do

not appear to induce gene mutations in bacteria or mammalian cells, some studies have

observed chromosomal aberrations at high concentrations[16]. It is suggested that the

genotoxic effects may be related to indirect mechanisms such as the generation of reactive

oxygen species (ROS)[16]. In vivo genotoxicity tests have generally been negative[16][17].

Reproductive and Developmental Toxicity
There is limited data on the reproductive and developmental toxicity of antimony compounds.

Some studies in animals suggest that exposure to antimony may have adverse effects on

reproduction and development, including decreased infant growth[7][18][19].

Table 2: Summary of Toxicological Data for Antimony and its Compounds
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Endpoint Observation Reference

Acute Effects

Irritation of eyes, skin,

respiratory tract;

gastrointestinal distress.

[6][8][9][10]

Chronic Effects

Pneumoconiosis, chronic

bronchitis, emphysema,

cardiovascular effects.

[9][13][14]

Carcinogenicity

Antimony trioxide is possibly

carcinogenic to humans (IARC

Group 2B).

[1][7][11][13]

Genotoxicity

Mixed results; may cause

chromosomal aberrations at

high concentrations.

[16]

Reproductive/Developmental
Limited data; potential for

adverse effects.
[7][18][19]

Experimental Protocols
General Handling and Storage
Given the hazardous nature of antimony compounds, strict adherence to safety protocols is

essential.

Engineering Controls: Work with antimony hydroxide should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn.

Skin Protection: Impermeable gloves (such as neoprene or natural rubber) and a lab coat

or protective suit (e.g., Tyvek®) are recommended to prevent skin contact[20].

Respiratory Protection: For operations that may generate dust, a NIOSH-approved

respirator is necessary. The type of respirator will depend on the potential exposure
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level[20][21].

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where antimony hydroxide is used or stored.

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from

incompatible materials such as strong acids and oxidizing agents[22].

Method for Determining Aqueous Solubility
A general qualitative method for determining the solubility of an inorganic compound in water is

as follows:

Preparation: Place a small, measured amount (e.g., 25 mg) of antimony hydroxide into a

test tube.

Solvent Addition: Add a measured volume of deionized water (e.g., 1 mL) to the test tube.

Mixing: Vigorously shake or stir the mixture for a set period (e.g., 60 seconds).

Observation: Observe if the solid dissolves completely. If it does, the compound is

considered soluble. If it does not, it is considered insoluble. For more quantitative results, a

gravimetric method can be employed where the undissolved solid is filtered, dried, and

weighed.

Protocol for Acute Oral Toxicity Testing (Based on OECD
Guideline 420)
The following is a summary of the OECD 420 Fixed Dose Procedure for acute oral toxicity

testing, which aims to determine the dose of a substance that causes evident toxicity.

Animal Selection: Use a single sex of a rodent species (typically female rats).

Sighting Study: A preliminary study is conducted to determine the appropriate starting dose

for the main study. A single animal is dosed at a time with fixed dose levels (5, 50, 300, 2000

mg/kg) to identify a dose that produces signs of toxicity without mortality[5][23].
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Main Study: Groups of at least 5 animals are dosed at the selected starting dose. Depending

on the outcome (presence or absence of toxicity or mortality), further groups may be dosed

at higher or lower fixed doses[5][23].

Administration: The substance is administered by gavage in a constant volume[2]. The

animals are fasted before dosing.

Observation: Animals are observed for a period of at least 14 days for signs of toxicity,

including changes in behavior, body weight, and any mortality[5][23].

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy[5].

Visualizations
Toxicological Pathway of Antimony-Induced Oxidative
Stress
Antimony compounds are known to induce oxidative stress, which is a key mechanism of their

toxicity. This can lead to cellular damage and apoptosis (programmed cell death). The following

diagram illustrates a simplified signaling pathway of antimony-induced oxidative stress.

Caption: Antimony-induced oxidative stress pathway.

Experimental Workflow for Assessing Antimony
Hydroxide Cytotoxicity
The following diagram outlines a general experimental workflow for assessing the cytotoxicity

of antimony hydroxide in a cell-based assay.

Caption: Workflow for cytotoxicity assessment.

First Aid Measures
In case of exposure to antimony hydroxide, the following first aid measures should be taken:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention[20].
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Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists[20].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention[20].

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention[22].

Accidental Release Measures
In the event of a spill of antimony hydroxide:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

personal protective equipment as described in Section 3.1.

Containment and Clean-up: Moisten the spilled solid to prevent dust formation. Carefully

sweep or vacuum (using a HEPA-filtered vacuum) the material and place it into a sealed,

labeled container for disposal. Avoid washing the spill into sewers or waterways[20].

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Antimony compounds may be classified as hazardous waste.

Fire-Fighting Measures
Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Water

spray, dry chemical, foam, or carbon dioxide can be used[20].

Specific Hazards: While antimony hydroxide itself is not flammable, heating it may cause it

to decompose and release toxic antimony oxide fumes.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Conclusion
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Antimony hydroxide, like other trivalent antimony compounds, presents significant health

risks that necessitate careful handling and adherence to stringent safety protocols. While a

comprehensive, dedicated SDS for this specific compound is not readily available, the

information compiled from related antimony compounds provides a robust foundation for its

safe use in a research setting. Researchers and drug development professionals must be

aware of its potential for acute and chronic toxicity, as well as its carcinogenic potential. By

implementing the engineering controls, personal protective equipment, and handling

procedures outlined in this guide, the risks associated with working with antimony hydroxide
can be effectively managed. Further research into the specific toxicological properties of

antimony hydroxide is warranted to provide a more complete safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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